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Compound of Interest

Compound Name: Broflanilide

Cat. No.: B15604914

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Broflanilide, a novel
meta-diamide insecticide, for the control of the common cutworm, Spodoptera litura. The
information is compiled from recent studies and is intended to guide the design and execution
of effective field trials.

Introduction

Broflanilide is a recently developed insecticide classified under Group 30 by the Insecticide
Resistance Action Committee (IRAC). Its unique mode of action makes it a valuable tool for
managing insecticide resistance in lepidopteran pests like Spodoptera litura.[1] Broflanilide
acts as a honcompetitive antagonist of the y-aminobutyric acid (GABA)-gated chloride
channels in insects, leading to overexcitation of the nervous system and eventual death of the
pest.[1] This mechanism is distinct from many other commercially available insecticides, and
studies have shown no cross-resistance with existing products, making it an excellent
candidate for integrated pest management (IPM) programs.[1][2]

Mode of Action

Broflanilide itself is a pro-insecticide that is metabolized into its active form, desmethyl-
broflanilide, within the insect's body. This active metabolite then binds to a unique site on the
RDL (resistance-to-dieldrin) GABA receptor, distinct from the binding sites of other GABA
receptor antagonists like fipronil. This binding action blocks the influx of chloride ions,
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preventing the hyperpolarization of neurons and leading to uncontrolled nerve impulses,
paralysis, and mortality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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